Cas no 16417-22-4 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione structure
16417-22-4 structure
Product name:2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
CAS No:16417-22-4
MF:C16H10N2O5S
MW:342.326002597809
CID:236495
PubChem ID:341082

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-[(1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)methyl]-
    • 2-[(1,1,3-trioxo-1,2-benzothiazol-2-yl)methyl]isoindole-1,3-dione
    • 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
    • SR-01000069269-1
    • SR-01000069269
    • DTXSID40321266
    • EN300-26867338
    • NSC372539
    • AKOS034440439
    • Z54365716
    • BDBM50496480
    • NSC-372539
    • T5365484
    • 2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
    • CHEMBL3125550
    • 16417-22-4
    • Inchi: InChI=1S/C16H10N2O5S/c19-14-10-5-1-2-6-11(10)15(20)17(14)9-18-16(21)12-7-3-4-8-13(12)24(18,22)23/h1-8H,9H2
    • InChI Key: MUBJXZVRYCWZJZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CC=C2C(=O)N1CN1C(=O)C2=CC=CC=C2S1(=O)=O

Computed Properties

  • Exact Mass: 342.0311
  • Monoisotopic Mass: 342.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.639
  • Boiling Point: 572.5°Cat760mmHg
  • Flash Point: 300.1°C
  • Refractive Index: 1.723
  • PSA: 91.83

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26867338-0.05g
2-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
16417-22-4 95.0%
0.05g
$2755.0 2025-03-20

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Related Literature

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